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Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of therapeutics,
most notably for nucleic acids such as mRNA and siRNA.[1][2][3] The physicochemical
properties of LNPs, including their size, polydispersity, and surface charge, are critical quality
attributes (CQAS) that significantly influence their stability, biodistribution, and transfection
efficiency.[4][5][6] Dynamic Light Scattering (DLS) is a nhon-invasive analytical technique widely
employed for the rapid and accurate determination of these key parameters.[4][7] This
document provides a detailed protocol for the characterization of lipid nanopatrticles, using the
hypothetical "Lipid PPz-2R1 LNPs" as an example, by DLS to measure patrticle size (Z-
average diameter), polydispersity index (PDI), and zeta potential.

Principle of Dynamic Light Scattering

Dynamic Light Scattering (DLS), also known as Photon Correlation Spectroscopy (PCS),
measures the time-dependent fluctuations in the intensity of scattered light from particles
undergoing Brownian motion in a liquid suspension. Larger particles move more slowly than
smaller particles, resulting in slower fluctuations in scattered light intensity. By analyzing these
fluctuations, the hydrodynamic diameter of the particles can be determined. The polydispersity
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index (PDI) is a measure of the width of the particle size distribution. A lower PDI value
indicates a more monodisperse and uniform sample.

Electrophoretic Light Scattering (ELS) is a technique often integrated into DLS instruments to
measure the zeta potential of particles.[8][9] An electric field is applied across the sample,
causing charged particles to move. The velocity of this movement is measured by detecting the
Doppler shift in the scattered light, which is then used to calculate the zeta potential, a measure
of the magnitude of the electrostatic charge on the particle surface.[9]

Experimental Workflow

The following diagram illustrates the general workflow for the characterization of LNPs using
DLS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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